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Compound of Interest

Compound Name: 3,5-Dichlorobenzoyl chloride

Cat. No.: B1294568

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3,5-
Dichlorobenzoyl chloride, a key intermediate in the synthesis of pharmaceuticals and
agrochemicals. The following sections detail its nuclear magnetic resonance (NMR), infrared
(IR), and mass spectrometry (MS) data, along with the experimental protocols for these

analyses.

Spectroscopic Data Summary

The empirical formula for 3,5-Dichlorobenzoyl chloride is C7HsCIzO, and it has a molecular
weight of 209.46 g/mol . The spectroscopic data is summarized in the tables below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR (Proton NMR)

The *H NMR spectrum of 3,5-Dichlorobenzoyl chloride is characterized by two distinct
signals in the aromatic region.
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Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

7.958 Doublet 2H H-2, H-6

7.640 Triplet 1H H-4

13C NMR (Carbon NMR)

The 13C NMR spectrum shows four signals corresponding to the seven carbon atoms in the

molecule, due to the molecule's symmetry.

Chemical Shift (ppm)

Assighment

~167 C=0 (Carbonyl)
~136 C-Cl

~133 C-H

~130 C-C(o)Cl

Note: Experimentally determined peak values for 13C NMR were not available in the searched

literature. The provided values are estimates based on typical chemical shift ranges for similar

functional groups.

Infrared (IR) Spectroscopy

The IR spectrum of 3,5-Dichlorobenzoyl chloride exhibits characteristic absorption bands

corresponding to its functional groups.

Wavenumber (cm~12) Intensity Assignment

~1770 Strong C=0 stretch (acid chloride)
~1570 Medium C=C stretch (aromatic)
~870 Strong C-Cl stretch (aromatic)
~750 Strong C-H bend (aromatic)
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Mass Spectrometry (MS)

The electron ionization mass spectrum of 3,5-Dichlorobenzoyl chloride shows a
characteristic fragmentation pattern.

m/z Relative Intensity (%) Putative Fragment
208 50.0 [M]* (Molecular ion)
173 100.0 [M-CIJ*

145 35.0 [M-CI-CO]*+

109 20.0 [CeHsCIJ*

75 15.0 [CeHs]*

Experimental Protocols

The following are generalized experimental protocols for the acquisition of spectroscopic data
for 3,5-Dichlorobenzoyl chloride, based on standard laboratory practices.

NMR Spectroscopy

A sample of 3,5-Dichlorobenzoyl chloride was dissolved in deuterated chloroform (CDCIs).
The *H NMR spectrum was recorded on a 300 MHz spectrometer. Tetramethylsilane (TMS)
was used as an internal standard (0O ppm). For the 13C NMR spectrum, a broadband proton-
decoupled spectrum would be acquired on the same instrument.

Infrared Spectroscopy

The infrared spectrum was obtained using a Fourier-transform infrared (FT-IR) spectrometer.
For a solid sample, a KBr pellet would be prepared by grinding a small amount of the
compound with dry potassium bromide and pressing the mixture into a thin disk. Alternatively,
for a liquid sample or a solution, a thin film between salt plates (e.g., NaCl or KBr) would be
used. The spectrum provided by the NIST WebBook was obtained in the gas phase.[1]

Mass Spectrometry
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The mass spectrum was obtained using an electron ionization (El) mass spectrometer. The
sample was introduced into the ion source, and a beam of electrons with an energy of 70 eV
was used to ionize the molecules. The resulting positively charged fragments were then
accelerated and separated based on their mass-to-charge ratio (m/z).

Visualizations

The following diagrams illustrate the logical workflow for the spectroscopic analysis of an
organic compound and the general structure of 3,5-Dichlorobenzoyl chloride.
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A logical workflow for the spectroscopic characterization of 3,5-Dichlorobenzoyl chloride.
The chemical structure of 3,5-Dichlorobenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of 3,5-Dichlorobenzoyl Chloride: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294568#spectroscopic-data-nmr-ir-mass-spec-of-3-
5-dichlorobenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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